N-(4-bromophenyl)-5,6-dimethoxy-1,3-benzothiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Antitumor Properties
N-(4-bromophenyl)-5,6-dimethoxy-1,3-benzothiazol-2-amine, as part of the benzothiazole derivatives, has shown potent antitumor activity. These compounds exhibit selective inhibition against various cancer cell lines, including breast, ovarian, colon, and renal cells. The mechanism of action is believed to involve metabolic transformations such as N-acetylation and oxidation, which play a central role in their antitumor activities. Metabolism studies in sensitive cell lines have indicated significant drug uptake and biotransformation, a process that is negligible in insensitive cell lines. Notably, N-acetylation has been identified as a key metabolic transformation affecting the chemotherapeutic efficacy of these compounds (Chua et al., 1999).
Synthesis and Chemical Properties
Research has also focused on the synthesis of benzothiazole derivatives, including this compound, using various chemical processes. For instance, copper-catalyzed intramolecular cyclization processes have been employed to synthesize a variety of N-benzothiazol-2-yl-amides under mild conditions, demonstrating the versatility and efficacy of this approach in generating benzothiazole derivatives with potential biological activities (Wang et al., 2008).
Applications in Chemical Synthesis
The compound and its derivatives have been utilized in the synthesis of various heterocyclic compounds, showcasing its role as a building block in organic chemistry. For example, reactions involving this compound have led to the development of novel compounds with potential applications in materials science and as pharmaceutical intermediates. These synthesis strategies highlight the compound's utility in creating structurally diverse molecules with specific properties (Lygin & Meijere, 2009).
Properties
IUPAC Name |
N-(4-bromophenyl)-5,6-dimethoxy-1,3-benzothiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrN2O2S/c1-19-12-7-11-14(8-13(12)20-2)21-15(18-11)17-10-5-3-9(16)4-6-10/h3-8H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNCXRPPUKPZHOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)N=C(S2)NC3=CC=C(C=C3)Br)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.